2-Benzofurancarboxylic acid, 2,3-dihydro-3-oxo-

• IUPAC Name: 3-oxo-1-benzofuran-2-carboxylic acid
• InChI: InChI=1S/C9H6O4/c10-7-5-3-1-2-4-6(5)13-8(7)9(11)12/h1-4,8H,(H,11,12)
• InChI Key: AHDOLGVECRBAED-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C(O2)C(=O)O
• Molecular Formula: C9H6O4
• Molecular Weight: 178.14 g/mol

Description

2-Benzofurancarboxylic acid, 2,3-dihydro-3-oxo- is a chemical compound with the molecular formula C9H6O4 and a molecular weight of 178.14 g/mol . This compound is a derivative of benzofuran, a heterocyclic organic compound known for its diverse biological activities and applications in various fields .

Preparation Methods

The synthesis of 2-Benzofurancarboxylic acid, 2,3-dihydro-3-oxo- can be achieved through several methods:

Oxidation: One common method involves the oxidation of furan-2-carboxylic acid using potassium permanganate.

Redox Reactions: Another approach includes redox reactions where specific reagents are used to achieve the desired oxidation state.

Esterification: Esterification reactions can also be employed to synthesize this compound.

Chemical Reactions Analysis

2-Benzofurancarboxylic acid, 2,3-dihydro-3-oxo- undergoes various chemical reactions:

Oxidation: The compound can be oxidized using strong oxidizing agents like potassium permanganate.

Reduction: Reduction reactions can be performed using suitable reducing agents to convert the compound into different derivatives.

Substitution: Substitution reactions involving nucleophiles or electrophiles can lead to the formation of various substituted products.

Common reagents used in these reactions include potassium permanganate for oxidation and specific reducing agents for reduction reactions. The major products formed depend on the type of reaction and the conditions employed.

Scientific Research Applications

2-Benzofurancarboxylic acid, 2,3-dihydro-3-oxo- has several scientific research applications:

Chemistry: It is used as a precursor in the synthesis of other organic compounds.

Biology: The compound exhibits biological activities such as anti-tumor, antibacterial, and anti-oxidative properties.

Industry: The compound is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Benzofurancarboxylic acid, 2,3-dihydro-3-oxo- involves its interaction with specific molecular targets and pathways. The compound’s biological activities are attributed to its ability to modulate various biochemical pathways, although detailed mechanisms are still under investigation .

Comparison with Similar Compounds

2-Benzofurancarboxylic acid, 2,3-dihydro-3-oxo- can be compared with other similar compounds such as:

Benzofuran-2-carboxylic acid: This compound shares a similar core structure but differs in its functional groups and biological activities.

2,3-Dihydro-1-benzofuran-2-carboxylic acid: Another related compound with slight variations in its chemical structure and properties.

Salvianolic acid B: A compound with a benzofuran core, known for its therapeutic properties.

The uniqueness of 2-Benzofurancarboxylic acid, 2,3-dihydro-3-oxo- lies in its specific functional groups and the resulting biological activities, making it a valuable compound for various applications.